N-methyl-N-(1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}pyrrolidin-3-yl)-1-phenylmethanesulfonamide

• IUPAC Name: N-methyl-N-[1-(2-methylpyrido[3,4-d]pyrimidin-4-yl)pyrrolidin-3-yl]-1-phenylmethanesulfonamide
• InChI: InChI=1S/C20H23N5O2S/c1-15-22-19-12-21-10-8-18(19)20(23-15)25-11-9-17(13-25)24(2)28(26,27)14-16-6-4-3-5-7-16/h3-8,10,12,17H,9,11,13-14H2,1-2H3
• InChI Key: RMFVJTZUWAKQCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CN=C2)C(=N1)N3CCC(C3)N(C)S(=O)(=O)CC4=CC=CC=C4
• Molecular Formula: C20H23N5O2S
• Molecular Weight: 397.5 g/mol

Description

“N-methyl-N-(1-{2-methylpyrido[3,4-d]pyrimidin-4-yl}pyrrolidin-3-yl)-1-phenylmethanesulfonamide” is a compound that belongs to the class of pyrido[2,3-d]pyrimidines. Pyrido[2,3-d]pyrimidines are emerging scaffolds in medicinal chemistry with a broad spectrum of activities, including antitumor, antibacterial, CNS depressive, anticonvulsant, and antipyretic activities.

Synthesis Analysis

The synthesis of pyrido[2,3-d]pyrimidines involves several steps. The process typically starts with the condensation of DMF–DMA at the methyl group of the acetyl moiety, followed by cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide. The exact synthesis process for “this compound” is not specified in the available literature.

Mechanism of Action

Target of Action

Compounds with a pyridopyrimidine moiety have been shown to target several proteins, including tyrosine kinase, extracellular regulated protein kinases – abl kinase, phosphatidylinositol-3 kinase, mammalian target of rapamycin, p38 mitogen-activated protein kinases, bcr-abl, dihydrofolate reductase, cyclin-dependent kinase, phosphodiesterase, kras and fibroblast growth factor receptors .

Mode of Action

It’s known that growth factor ligands bind to rtk’s extracellular regions, and the receptor activation is carried out by ligand-induced dimerization or oligomerization . Ligand attached to the extracellular domain stabilizes the generation of active dimers, which activates protein tyrosine kinases .

Biochemical Pathways

Compounds with a pyridopyrimidine moiety have been shown to inhibit several cancer targets, affecting their signaling pathways .

Pharmacokinetics

It’s noted that the degree of lipophilicity, ie, the affinity of this drug for a lipid environment, allows it to diffuse easily into the cells .

Result of Action

Compounds with a pyridopyrimidine moiety have been studied for their potential therapeutic effects, including antitumor, antibacterial, cns depressive, anticonvulsant, and antipyretic activities .